Cas no 1280828-91-2 (2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide)
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide
- Z999344090
- 1280828-91-2
- EN300-26684002
- AKOS034791657
-
- Inchi: 1S/C13H13BrN2O/c14-11-4-1-3-10(7-11)8-12(17)16-13(9-15)5-2-6-13/h1,3-4,7H,2,5-6,8H2,(H,16,17)
- InChI Key: QANHYMSUQJCBIV-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CC(NC1(C#N)CCC1)=O
Computed Properties
- Exact Mass: 292.021
- Monoisotopic Mass: 292.021
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 343
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.9A^2
- XLogP3: 2.3
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26684002-0.1g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 0.1g |
$490.0 | 2023-09-12 | |
| Enamine | EN300-26684002-0.25g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 0.25g |
$513.0 | 2023-09-12 | |
| Enamine | EN300-26684002-0.5g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 0.5g |
$535.0 | 2023-09-12 | |
| Enamine | EN300-26684002-1g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 1g |
$557.0 | 2023-09-12 | |
| Enamine | EN300-26684002-2.5g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 2.5g |
$1089.0 | 2023-09-12 | |
| Enamine | EN300-26684002-5g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 5g |
$1614.0 | 2023-09-12 | |
| Enamine | EN300-26684002-10g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 10g |
$2393.0 | 2023-09-12 | |
| Enamine | EN300-26684002-0.05g |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide |
1280828-91-2 | 90% | 0.05g |
$468.0 | 2023-09-12 |
2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide
Comprehensive Guide to 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide (CAS No. 1280828-91-2): Properties, Applications, and Market Insights
The compound 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide (CAS No. 1280828-91-2) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. This brominated phenylacetamide derivative features a unique cyanocyclobutyl moiety, making it a valuable intermediate for drug discovery and material science applications. In this detailed guide, we explore its chemical properties, synthesis pathways, and emerging applications while addressing frequently asked questions in the scientific community.
Chemically, 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide belongs to the class of substituted acetamides, characterized by the presence of a bromine atom at the meta-position of the phenyl ring and a cyanocyclobutyl group attached to the amide nitrogen. The compound's molecular formula is C13H13BrN2O, with a molecular weight of 293.16 g/mol. Its structural features contribute to interesting physicochemical properties, including moderate solubility in polar organic solvents and thermal stability up to 200°C, making it suitable for various synthetic transformations.
Recent scientific literature highlights the growing importance of 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide in medicinal chemistry. Researchers are particularly interested in its potential as a building block for kinase inhibitors and G-protein-coupled receptor (GPCR) modulators. The 3-bromophenyl moiety serves as an excellent handle for further functionalization through cross-coupling reactions, while the cyanocyclobutyl group offers conformational constraints that can enhance binding affinity in drug-target interactions. These characteristics align with current trends in fragment-based drug design and targeted protein degradation strategies.
The synthesis of 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide typically involves a multi-step process starting from commercially available 3-bromophenylacetic acid. Key steps include activation of the carboxylic acid followed by amide coupling with 1-cyanocyclobutanamine. Recent advancements in green chemistry have led to improved synthetic routes that reduce organic solvent usage and employ catalytic amidation methods. These innovations address the pharmaceutical industry's growing emphasis on sustainable manufacturing processes, a topic frequently searched in academic and industrial circles.
Beyond pharmaceutical applications, 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide has shown promise in materials science. The electron-withdrawing nature of both the bromine substituent and cyano group makes this compound potentially useful in the development of organic semiconductors and liquid crystal materials. Researchers investigating "organic electronic materials" or "small molecule semiconductors" often explore such brominated aromatic compounds for their charge transport properties and self-assembly characteristics.
Market analysis indicates steady growth in demand for specialized intermediates like 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide, particularly from contract research organizations and academic laboratories. The global market for pharmaceutical intermediates, valued at over $30 billion, continues to expand with increasing R&D investments in targeted therapies. This compound's unique structural features position it well within the "custom synthesis" and "building blocks for drug discovery" market segments that many chemical suppliers are actively targeting.
Quality control and analytical characterization are critical aspects when working with 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide. Standard analytical techniques include HPLC for purity assessment (typically >98%), NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. These quality parameters are particularly important for researchers searching for "high-purity chemical intermediates" or "characterized reference compounds" for their studies.
Storage and handling recommendations for 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide include protection from moisture and storage at room temperature in well-sealed containers. While not classified as hazardous under standard regulations, proper laboratory practices should be followed, including the use of personal protective equipment. These safety considerations align with current industry searches for "safe handling of brominated compounds" and "best practices for chemical storage."
Future research directions for 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide may explore its utility in click chemistry applications, given the reactivity of both the bromine substituent and cyano group in various coupling reactions. Additionally, computational studies could further elucidate its conformational preferences and electronic properties, information valuable to researchers investigating "molecular modeling of drug-like compounds" or "computational prediction of physicochemical properties."
For researchers considering 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide for their projects, several commercial suppliers offer this compound in various quantities, typically ranging from milligram to kilogram scales. When selecting a supplier, important considerations include batch-to-batch consistency, comprehensive analytical data, and regulatory documentation - factors commonly searched as "quality standards for research chemicals" and "certificate of analysis requirements."
In conclusion, 2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide (CAS No. 1280828-91-2) represents a versatile chemical building block with growing importance in pharmaceutical research and materials science. Its unique combination of a brominated aromatic system and strained cyclic nitrile functionality offers numerous opportunities for structural diversification and property optimization. As research continues to uncover new applications for this compound, it is likely to remain an area of interest for scientists working at the intersection of synthetic chemistry and molecular design.
1280828-91-2 (2-(3-bromophenyl)-N-(1-cyanocyclobutyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)